Cas no 2322930-18-5 ((3S)-3-methyltetrahydrofuran-3-carboxylic acid)

• Product Name: (3S)-3-methyltetrahydrofuran-3-carboxylic acid
• CAS No: 2322930-18-5
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 5304877
• Update Time: 2026-03-10

(3S)-3-methyltetrahydrofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-3-methyl-, (3S)-
• (3S)-3-methyltetrahydrofuran-3-carboxylic acid

• Inchi： 1S/C6H10O3/c1-6(5(7)8)2-3-9-4-6/h2-4H2,1H3,(H,7,8)/t6-/m0/s1
• InChI Key： FLZNEKJUIYLHAR-LURJTMIESA-N
• SMILES： O1CC[C@](C)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (3S)-3-methyltetrahydrofuran-3-carboxylic acid

(3S)-3-Methyltetrahydrofuran-3-Carboxylic Acid: A Comprehensive Overview

(3S)-3-Methyltetrahydrofuran-3-Carboxylic Acid, also known by its CAS number 2322930-18-5, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, with its unique structure and properties, plays a pivotal role in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a tetrahydrofuran ring substituted with a methyl group and a carboxylic acid moiety at the 3-position, giving it the IUPAC name (3S)-3-methyltetrahydrofuran-3-carboxylic acid. Its stereochemistry at the chiral center (S configuration) is crucial for its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One prominent method involves the asymmetric catalytic alkylation of tetrahydrofuran derivatives, leveraging enantioselective catalysts to achieve high optical purity. This approach not only enhances the yield but also minimizes waste, aligning with green chemistry principles. Another notable strategy is the biocatalytic synthesis using engineered enzymes, which offers a sustainable alternative to traditional chemical methods. These innovations have significantly improved the scalability of producing (3S)-methyltetrahydrofuran-3-carboxylic acid for large-scale applications.

The biological activity of (3S)-methyltetrahydrofuran-3-carboxylic acid has been extensively studied in recent years. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. In preclinical studies, it has shown efficacy in reducing inflammation in models of arthritis and neurodegenerative diseases. Furthermore, its ability to scavenge free radicals suggests potential applications in skincare products aimed at combating oxidative stress.

In the agrochemical sector, this compound has demonstrated remarkable potential as a plant growth regulator. Studies have shown that it can enhance crop resilience against environmental stressors such as drought and salinity. This is attributed to its ability to modulate plant hormone signaling pathways, thereby improving stress tolerance without adverse effects on crop yield. Field trials conducted in diverse climatic conditions have corroborated these findings, highlighting its practical utility in sustainable agriculture.

From a materials science perspective, (3S)-methyltetrahydrofuran-3-carboxylic acid has emerged as a valuable building block for constructing advanced materials. Its ability to form self-assembled monolayers and coordinate with metal ions makes it ideal for applications in nanotechnology and catalysis. Recent breakthroughs include its use as a ligand in metal-organic frameworks (MOFs), where it enhances the stability and selectivity of these materials for gas storage and separation.

The environmental impact of this compound has also been a focal point of recent research. Studies assessing its biodegradability under various conditions reveal that it undergoes rapid microbial degradation, minimizing its persistence in ecosystems. Additionally, its low toxicity profile towards non-target organisms underscores its eco-friendly nature, making it suitable for applications where environmental safety is paramount.

In conclusion, (3S)-methyltetrahydrofuran-3-carboxylic acid stands out as a multifaceted compound with vast potential across diverse industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new facets of its utility, this compound is poised to make significant contributions to addressing global challenges in health, agriculture, and sustainability.